Cas no 680613-34-7 (1H-Indazole-1-ethanol, 3-(4-hydroxyphenyl)-7-(trifluoromethyl)-)

• Product Name: 1H-Indazole-1-ethanol, 3-(4-hydroxyphenyl)-7-(trifluoromethyl)-
• CAS No: 680613-34-7
• MF: C₁₆H₁₃F₃N₂O₂
• MW: 322.281834363937
• CID: 393743
• PubChem ID: 135511925
• Update Time: 2025-04-19

1H-Indazole-1-ethanol, 3-(4-hydroxyphenyl)-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-ethanol, 3-(4-hydroxyphenyl)-7-(trifluoromethyl)-
• 4-[1-(2-hydroxyethyl)-7-(trifluoromethyl)-2H-indazol-3-ylidene]cyclohexa-2,5-dien-1-one
• 4-[1-(2-hydroxyethyl)-7-(trifluoromethyl)-1H-indazol-3-yl]phenol
• CHEMBL225081
• DTXSID60440529
• OSSCGRZBJBJCLX-UHFFFAOYSA-N
• 4-[1-(2-HYDROXYETHYL)-7-(TRIFLUOROMETHYL)INDAZOL-3-YL]PHENOL
• BDBM50157505
• 680613-34-7
• SCHEMBL4026357

• Inchi： 1S/C16H13F3N2O2/c17-16(18,19)13-3-1-2-12-14(10-4-6-11(23)7-5-10)20-21(8-9-22)15(12)13/h1-7,22-23H,8-9H2
• InChI Key： OSSCGRZBJBJCLX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2C(C3C=CC(=CC=3)O)=NN(CCO)C=21)(F)F

Computed Properties

• Exact Mass: 322.09299
• Monoisotopic Mass: 322.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28